
NODAGA-NHS solubility and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nodaga-nhs

CAS No.: 1407166-70-4

Cat. No.: S3525414

Get Quote

Physicochemical Properties & Storage

This table outlines the core identifying characteristics and critical storage information for NODAGA-NHS.

Property Specification

CAS Number 1407166-70-4 [1] [2]

Molecular Formula C19H28N4O10 [1] [2]

Molecular Weight 472.45 g/mol [1] [2]

Appearance Typically exists as solids at room temperature [1] [2]

Storage (Powder) -20°C for 3 years or 4°C for 2 years [1] [2]

Storage (Solution) -80°C for 6 months or -20°C for 1 month [1] [2]

Shipping Condition Stable at ambient temperature for a few days during ordinary shipping [1] [2]

Solubility & Formulation Guide

Solubility data and common formulation protocols for in vivo studies are summarized below.
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| Aspect | Details | | :--- | :--- | | In Vitro Solubility | May dissolve in DMSO; other solvents to try include

H2O, Ethanol, or DMF [1] [2]. | | Stock Solution Preparation | For a 10 mM stock solution, add 211.7 µL

of solvent to 1 mg of NODAGA-NHS (or 1.058 mL to 5 mg) [1] [2]. | | Common Injection Formulations |

DMSO : Tween 80 : Saline = 10 : 5 : 85 [1] [2]
DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45 [1] [2]

Ethanol : Cremophor : Saline = 10 : 10 : 80 [1] [2] |

Experimental Workflow for Handling

The diagram below illustrates the key steps for handling NODAGA-NHS from storage to preparation for

experiments.
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Start: Retrieve NODAGA-NHS

Storage Condition:
Powder at -20°C

Solvent Selection

Primary: DMSO Alternates:
Water, Ethanol, DMF

Prepare Stock Solution

Formulate for In Vivo Use

Use in Experiment

Click to download full resolution via product page

Key Technical Protocols from Literature

The handling of NODAGA-NHS is often part of a larger bioconjugation and radiolabeling workflow. The

following protocols from research articles provide specific, validated methodologies.

Conjugation to Trastuzumab for Immuno-PET [3]
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Procedure: NODAGA-NHS ester was conjugated to the monoclonal antibody Trastuzumab.

The antibody was dissolved in 0.1 M borate-buffered saline at a concentration of 10 mg/mL.
The reaction mixture was then incubated at 4°C for 20 hours [3].

Context: This protocol was used to create a conjugate for subsequent labeling with Copper-64
([64]Cu) to study tumor uptake in HER2-positive models.

Quality Control for a NODAGA-Peptide [4]

Procedure: A related conjugate, [68Ga]Ga-NODAGA-exendin-4, was analyzed using a
validated UV-Radio-HPLC method. The method demonstrated excellent linearity for the analyte

in the concentration range of 0.75–5 μg/mL, with a correlation coefficient (R²) of 0.999 [4].
Context: This highlights a standard quality control procedure to ensure the chemical and

radiochemical purity of the final NODAGA-containing product before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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